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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectral data of 3-
Methoxybenzonitrile, a key intermediate in the synthesis of various pharmaceutical
compounds and fine chemicals. The interpretation of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data is crucial for its identification, purity
assessment, and structural elucidation. This document presents a detailed breakdown of the
spectral features, supported by experimental protocols and visual aids to facilitate a deeper
understanding for researchers and professionals in the field.

Molecular Structure and Atom Numbering

The structural formula of 3-Methoxybenzonitrile with the [IUPAC numbering scheme for proton
and carbon atoms is presented below. This numbering will be used for the assignment of
spectral data.
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Sample Preparation

Dissolve in CDCl3

Place on ATR Dilute in Solvent

Data Acquisition

CH&BCNMR) (FT.R) (E.-Ms)

Data Interpretation

Assign Shifts & Couplings Identify Functional Groups Analyze Fragmentation

Structure Confirmation

Correlate All Spectral Data

Click to download full resolution via product page

« To cite this document: BenchChem. [Spectral Data Interpretation of 3-Methoxybenzonitrile: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145857#3-methoxybenzonitrile-spectral-data-
interpretation-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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